(E)-3-((2-fluorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-fluoroanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C18H11F2N3S/c19-14-7-5-12(6-8-14)17-11-24-18(23-17)13(9-21)10-22-16-4-2-1-3-15(16)20/h1-8,10-11,22H/b13-10+
• InChI Key: MMTLQMMRGZFDHU-JLHYYAGUSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F)F
• Isomeric SMILES: C1=CC=C(C(=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)F)F
• Molecular Formula: C18H11F2N3S
• Molecular Weight: 339.4 g/mol

Description

(E)-3-((2-fluorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile, commonly known as FLT3 inhibitor, is a small molecule drug that is used in the treatment of acute myeloid leukemia (AML). FLT3 inhibitor works by inhibiting the activity of the FLT3 receptor, which is commonly overexpressed in AML cells.

Scientific Research Applications

Chemosensors for Metal Cations

Compounds structurally related to "(E)-3-((2-fluorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile" have been synthesized and evaluated for their potential as chemosensors for detecting metal cations. In one study, novel benzimidazoles and benzimidazo[1,2-a]quinolines were synthesized and shown to selectively interact with various metal cations, demonstrating potential applications in the development of chemosensors. The study highlighted how the fluorescence intensity of these compounds changed upon interaction with different cations, such as Zn2+ and Ag+, which could be utilized for selective detection and sensing applications in environmental and biological systems (Hranjec et al., 2012).

Antioxidant Activity

Another research area is the investigation of antioxidant activities. A study on thiazolidin-4-one derivatives, which share structural similarities with the compound of interest, revealed that many of these compounds possess promising antioxidant activities. Such properties are crucial for pharmaceutical applications, particularly in developing treatments for diseases caused by oxidative stress (El Nezhawy et al., 2009).

Fungicidal Activity

Compounds containing the thiazol-2-yl and acrylonitrile groups have also been synthesized and tested for their fungicidal properties. Research indicates that some of these compounds exhibit significant fungicidal activity against various plant pathogens, suggesting their potential application in agricultural pest management. This demonstrates the compound's relevance in developing new agrochemicals to protect crops from fungal diseases (Shen De-long, 2010).

Nonlinear Optical Limiting

The study of donor-acceptor substituted thiophene dyes, including those with acrylonitrile functional groups, has shown that these compounds exhibit enhanced nonlinear optical limiting properties. This finding is significant for the development of materials for optoelectronic devices, including those used for protecting human eyes and optical sensors from high-intensity light sources. Such materials can stabilize light sources in optical communications, demonstrating the compound's applicability in materials science and engineering (Anandan et al., 2018).